Cas no 1126479-89-7 (4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane
• CAS No: 1126479-89-7
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.097734928131
• MDL: MFCD18732614
• CID: 2143163
• PubChem ID: 66734546
• Update Time: 2025-05-24

4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(3-methyl-4-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• DRBZFERAXRCQMV-UHFFFAOYSA-N
• FCH2751123
• AX8332730
• 2-[3-Methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane
• SCHEMBL586649
• CS-0369180
• DB-305169
• EN300-3198001
• 1126479-89-7
• 4,4,5,5-tetramethyl-2-[3-methyl-4-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• Z2044799074
• A1-12318
• F83805
• MFCD18732614

• MDL： MFCD18732614
• Inchi： 1S/C14H18BF3O2/c1-9-8-10(6-7-11(9)14(16,17)18)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
• InChI Key： DRBZFERAXRCQMV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C)(F)F

Computed Properties

• Exact Mass: 286.1351945g/mol
• Monoisotopic Mass: 286.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane

Research Brief on 4,4,5,5-Tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane (CAS: 1126479-89-7) in Chemical Biology and Pharmaceutical Applications

The compound 4,4,5,5-tetramethyl-2-3-methyl-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane (CAS: 1126479-89-7) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex organic frameworks. This research brief synthesizes the latest findings on its applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing trifluoromethylated arylboronates, which are pivotal in drug discovery due to their metabolic stability and lipophilicity. Researchers optimized reaction conditions (e.g., Pd-catalysis, base selection) to achieve yields exceeding 85%, with minimal byproduct formation. The study emphasized the compound's compatibility with diverse functional groups, enabling rapid diversification of lead compounds in oncology and CNS drug development.

Further investigations in ACS Chemical Biology revealed its application in PROTAC (Proteolysis-Targeting Chimera) design. The boronate ester moiety facilitated the incorporation of target-binding warheads, with CAS 1126479-89-7 serving as a key linker component. Notably, derivatives exhibited enhanced proteasomal degradation efficiency (DC50 values <50 nM) against BRD4 and EGFR targets, underscoring its potential in targeted protein degradation therapies.

Mechanistic studies using NMR and X-ray crystallography (2024, Angewandte Chemie) elucidated the compound's unique steric and electronic properties. The tetramethyl-dioxaborolane ring confers kinetic stability against hydrolysis, while the trifluoromethyl group modulates π-stacking interactions in protein binding pockets. These insights are driving computational modeling efforts to predict novel bioisosteres.

Industrial applications are expanding, with patent filings (WO2024015892) highlighting its use in continuous flow synthesis platforms. The compound's thermal stability (decomposition >200°C) and solubility profiles enable scalable manufacturing of kinase inhibitors, including next-generation BTK and CDK4/6 inhibitors currently in Phase II trials.

Challenges remain in minimizing off-target effects in boron-containing therapeutics, as discussed in recent reviews (Chemical Reviews, 2024). Ongoing research focuses on deuterated analogs and nanoparticle delivery systems to address bioavailability limitations. Regulatory considerations for boron-based drugs (e.g., FDA's 2023 guidance on boronic acid derivatives) are shaping future development pathways.

In conclusion, CAS 1126479-89-7 represents a versatile scaffold bridging synthetic chemistry and drug development. Its unique physicochemical properties continue to unlock innovations in medicinal chemistry, with anticipated impacts across oncology, infectious diseases, and neurodegeneration research pipelines.